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Compound of Interest

Compound Name: 1-Cyclohexyl-2-thiourea

Cat. No.: B1347432 Get Quote

CAS Number: 5055-72-1

This technical guide provides a comprehensive overview of 1-Cyclohexyl-2-thiourea, a

versatile compound with applications in various fields of chemical and biological research. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, and biological activities.

Physicochemical Properties
1-Cyclohexyl-2-thiourea, also known as N-Cyclohexylthiourea, is a white crystalline solid. Its

fundamental physicochemical properties are summarized in the table below, providing a quick

reference for laboratory use.[1]
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Property Value Reference

CAS Number 5055-72-1 [1]

Molecular Formula C₇H₁₄N₂S [1]

Molecular Weight 158.26 g/mol [1]

Melting Point 162 °C

Boiling Point 260.4 °C at 760 mmHg

Density 1.1 g/cm³

Appearance White crystalline solid

Synthesis
The primary synthetic route to 1-Cyclohexyl-2-thiourea involves the reaction of

cyclohexylamine with an isothiocyanate precursor. A general and widely applicable method is

the reaction of cyclohexylamine with ammonium thiocyanate. While a specific detailed protocol

for this exact compound is not readily available in the cited literature, a general procedure for

the synthesis of N-substituted thioureas provides a reliable framework.[2]

Experimental Protocol: General Synthesis of N-
Substituted Thioureas
This protocol outlines the synthesis of a phenylthiourea derivative, which can be adapted for

the synthesis of 1-Cyclohexyl-2-thiourea by substituting aniline with cyclohexylamine.

Materials:

Aniline (or Cyclohexylamine for the target compound)

Hydrochloric Acid (HCl)

Ammonium thiocyanate

Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/1-cyclohexyl-2-thiourea-dic408620.html
https://wap.guidechem.com/encyclopedia/1-cyclohexyl-2-thiourea-dic408620.html
https://wap.guidechem.com/encyclopedia/1-cyclohexyl-2-thiourea-dic408620.html
https://www.benchchem.com/product/b1347432?utm_src=pdf-body
https://ijcrt.org/papers/IJCRT2303420.pdf
https://www.benchchem.com/product/b1347432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round bottom flask

Reflux condenser

Procedure:

In a round bottom flask, combine 0.1 mole of aniline (or cyclohexylamine) with 9 mL of

concentrated HCl and 25 mL of water.

Heat the mixture to 60-70 °C for approximately 1 hour.

Cool the mixture for about 1 hour.

Slowly add 0.1 mole of ammonium thiocyanate to the solution.

Reflux the resulting solution for 4 hours.

After reflux, add 20 mL of water while continuously stirring. The product will precipitate as a

powdered solid.

Filter the solution to collect the solid product and allow it to dry.

Purification:

The crude product can be purified by recrystallization from a suitable solvent, such as ethanol,

to yield the final crystalline product.

Synthesis Workflow
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General synthesis workflow for 1-Cyclohexyl-2-thiourea.
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Biological Activities
Thiourea derivatives are a class of compounds known for a wide range of biological activities,

including antimicrobial, anticancer, and enzyme inhibitory effects.[3][4] While specific biological

data for 1-Cyclohexyl-2-thiourea is limited in the available literature, studies on structurally

similar compounds provide valuable insights into its potential therapeutic applications.

Enzyme Inhibition
Several studies have investigated the enzyme inhibitory potential of thiourea derivatives

containing a cyclohexyl moiety. One study reported the anti-cholinesterase activity of various

unsymmetrical thiourea derivatives, including 1-isobutyl-3-cyclohexylthiourea and 1-tert-butyl-3-

cyclohexylthiourea.[5] These compounds were tested against acetylcholinesterase (AChE) and

butyrylcholinesterase (BChE), enzymes relevant to neurodegenerative diseases.

Compound IC₅₀ (µg/mL) vs. AChE IC₅₀ (µg/mL) vs. BChE

1-isobutyl-3-cyclohexylthiourea > 100 > 100

1-tert-butyl-3-

cyclohexylthiourea
> 100 > 100

1-(3-chlorophenyl)-3-

cyclohexylthiourea
50 60

Data from a study on various unsymmetrical thiourea derivatives.[5]

The data suggests that the nature of the second substituent on the thiourea core significantly

influences the inhibitory activity.

Mechanism of Action: Enzyme Inhibition
The inhibitory action of many thiourea derivatives is attributed to their ability to chelate metal

ions within the active site of metalloenzymes or to form hydrogen bonds with key amino acid

residues, thereby blocking substrate access and catalysis.

General mechanism of enzyme inhibition by thiourea derivatives.
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Antimicrobial Activity
Thiourea derivatives have been extensively studied for their antimicrobial properties against a

range of bacterial and fungal pathogens.[3] The presence of the cyclohexyl moiety in some

derivatives has been noted in studies on their antimicrobial effects.[3] While specific Minimum

Inhibitory Concentration (MIC) values for 1-Cyclohexyl-2-thiourea were not found, related

compounds have shown activity, suggesting that this compound may also possess

antimicrobial properties worthy of investigation.

Conclusion
1-Cyclohexyl-2-thiourea is a compound with a well-defined chemical structure and accessible

synthetic route. While specific data on its biological activity is not extensive, the broader class

of thiourea derivatives, particularly those with cyclohexyl substitutions, demonstrates significant

potential in enzyme inhibition and antimicrobial applications. This technical guide serves as a

foundational resource for researchers interested in exploring the properties and potential

applications of 1-Cyclohexyl-2-thiourea in their scientific endeavors. Further research is

warranted to fully elucidate its biological mechanism of action and to explore its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclohexyl-2-
thiourea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347432#1-cyclohexyl-2-thiourea-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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